2,5-Diamino-4,6-dihydroxypyrimidine
Overview
Description
2,5-Diamino-4,6-dihydroxypyrimidine is a chemical compound with the molecular formula C4H6N4O2 . It is also known by other names such as this compound Hydrochloride, 2,5-Diaminopyrimidine-4,6-diol Hydrochloride, and Diaminopyrimidine-4,6-diol Hydrochloride .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI string: InChI=1S/C4H6N4O2.ClH/c5-1-2(9)7-4(6)8-3(1)10;/h5H2,(H4,6,7,8,9,10);1H . The Canonical SMILES representation is: C1(=C(N=C(NC1=O)N)O)N.Cl .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, it’s known that the protonation of a number of 4,6-dihydroxypyrimidine derivatives has been studied .Physical and Chemical Properties Analysis
The molecular weight of this compound Hydrochloride is 178.58 g/mol . More detailed physical and chemical properties were not found in the sources.Scientific Research Applications
Synthesis of Derivatives and Intermediates :
- It has been used as a starting material in the preparation of 2,5-diamino-4,6-dihydroxypyrimidine hydrochloride, showing potential in reaction condition optimization and operational procedures to improve product quality and reduce costs (Huang Qiang, 2011).
- A new route to 2,5-diamino-4,6-dichloropyrimidine, a key precursor of 9-substituted guanines, involves an improved synthesis of this compound, providing an easy approach to a key intermediate in various syntheses (M. Legraverend et al., 1990).
Antiviral and Medicinal Applications :
- The compound has been part of the synthesis of various antiviral agents, especially 6-[2-(Phosphonomethoxy)alkoxy]pyrimidines showing inhibitory activity against a range of herpes and retroviruses (A. Holý et al., 2002).
- Its derivatives have shown inhibitory effects on immune-activated nitric oxide production, indicating potential therapeutic applications in immunological disorders (P. Jansa et al., 2014).
Safety Evaluations :
- The safety evaluation of 2,4-diamino-6-hydroxypyrimidine for use in food contact materials has been conducted, showing no safety concerns under certain conditions, which is critical for its applications in packaging and other industries (Flavourings, 2009).
Mechanistic Studies and Damage Analysis :
- Its variants have been used in studies related to DNA damage from ultraviolet radiation, helping in understanding the mechanisms of DNA repair and the effects of radiation (P. Doetsch et al., 1995).
Future Directions
The future directions of 2,5-Diamino-4,6-dihydroxypyrimidine research could involve further exploration of its synthesis, chemical reactions, and potential applications. For instance, a number of 4,6-dihydroxypyrimidine derivatives have been found to have urease inhibition activity , and it is also used in the synthesis of compounds that are immune-activated NO production inhibitors .
Mechanism of Action
Target of Action
The primary targets of 2,5-Diamino-4,6-dihydroxypyrimidine are the respiratory system, eyes, and skin . It has been reported to inhibit immune-activated nitric oxide production .
Mode of Action
The compound interacts with its targets by inhibiting the production of nitric oxide when the immune system is activated . The exact mechanism of action remains to be elucidated .
Biochemical Pathways
The compound is reported to be a pro-drug of an inhibitor of the Mtb dihydrofolate reductase (mt-DHFR) . mt-DHFR catalyzes the reduction of dihydrofolate to tetrahydrofolate in the folate metabolic pathway that leads to the synthesis of purines, pyrimidines, and other proteins .
Result of Action
The compound’s action results in the inhibition of nitric oxide production when the immune system is activated . This can have various effects at the molecular and cellular levels, depending on the specific context and the cells involved.
Biochemical Analysis
Biochemical Properties
The compound plays a crucial role in biochemical reactions. It has exhibited potent inhibitory effects on dihydrofolate reductase, an enzyme involved in the synthesis of purines and pyrimidines . 2,5-Diamino-4,6-dihydroxypyrimidine has an ability to bind to and inhibit dihydrofolate reductase .
Cellular Effects
In terms of cellular effects, this compound has shown inhibitory effects on immune-activated nitric oxide production . The compounds had no suppressive effects on the viability of cells .
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with biomolecules and changes in gene expression . The compound inhibits the replication of a broad range of viruses such as members of the Herpes, Picorna, and Pox groups .
Properties
IUPAC Name |
2,5-diamino-4-hydroxy-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N4O2/c5-1-2(9)7-4(6)8-3(1)10/h5H2,(H4,6,7,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HWSJQFCTYLBBOF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(N=C(NC1=O)N)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40967143 |
Source
|
| Record name | 5-Amino-2-imino-1,2-dihydropyrimidine-4,6-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40967143 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
40769-69-5, 102783-67-5, 527-57-1 |
Source
|
| Record name | 2,5-Diamino-4,6-dihydroxypyrimidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=40769-69-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,5-Diaminopyrimidin-4,6-diol | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB02037 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | 5-Amino-2-imino-1,2-dihydropyrimidine-4,6-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40967143 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4(3H)-Pyrimidinone, 2,5-diamino-6-hydroxy | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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